Cas no 885273-52-9 (3-(3-Fluorophenyl)isoxazole-5-carbaldehyde)

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde structure

885273-52-9 structure

Product Name:3-(3-Fluorophenyl)isoxazole-5-carbaldehyde

CAS No:885273-52-9

MF:C₁₀H₆FNO₂

MW:191.158545970917

MDL:MFCD06738504

CID:711029

PubChem ID:46835454

Update Time:2024-10-26

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde
- 3-(3-fluorophenyl)-1,2-oxazole-5-carbaldehyde
- 3-(3-FLUOROPHENYL)ISOXAZOLE-5-CARBALDEHYDE,
- 5-Isoxazolecarboxaldehyde, 3-(3-fluorophenyl)-
- 3-(3-Fluorophenyl)-5-isoxazolecarboxaldehyde (ACI)
- SCHEMBL20507167
- AB27258
- DB-077525
- 3-(3-fluorophenyl)-isoxazole-5-carbaldehyde
- 885273-52-9
- DTXSID50676411
- AKOS006230333
- BS-25792
- 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde, AldrichCPR
- MFCD06738504
- EN300-380588
- 3-(3-FLUOROPHENYL)-5-ISOXAZOLECARBOXALDEHYDE
- 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde
- MDL： MFCD06738504
- Inchi： 1S/C10H6FNO2/c11-8-3-1-2-7(4-8)10-5-9(6-13)14-12-10/h1-6H
- InChI Key： FMVCEZDURIQSCF-UHFFFAOYSA-N
- SMILES： O=CC1=CC(C2C=C(F)C=CC=2)=NO1

Computed Properties

Exact Mass: 191.03800
Monoisotopic Mass: 191.038
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.9
Topological Polar Surface Area: 43.1A^2

Experimental Properties

Density: 1.303
Boiling Point: 361.9°C at 760 mmHg
Flash Point: 172.7°C
Refractive Index: 1.568
PSA: 43.10000
LogP: 2.29320

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Security Information

Hazard Category Code： 22
Hazardous Material Identification：

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0123-1g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	98%	1g	1272.06CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0123-5g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	98%	5g	3816.19CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	56R0123-25g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	98%	25g	15264.76CNY	2021-05-07
Chemenu	CM190758-5g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	95%	5g	$556	2021-08-05
TRC	F402633-50mg	3-(3-Fluorophenyl)isoxazole-5-carbaldehyde	885273-52-9		50mg	$ 50.00	2022-06-05
TRC	F402633-100mg	3-(3-Fluorophenyl)isoxazole-5-carbaldehyde	885273-52-9		100mg	$ 65.00	2022-06-05
TRC	F402633-500mg	3-(3-Fluorophenyl)isoxazole-5-carbaldehyde	885273-52-9		500mg	$ 210.00	2022-06-05
Chemenu	CM190758-1g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	95%+	1g	$***	2023-05-29
Chemenu	CM190758-5g	3-(3-Fluoro-phenyl)-isoxazole-5-carbaldehyde	885273-52-9	95%+	5g	$***	2023-05-29
abcr	AB449991-1 g	3-(3-Fluorophenyl)isoxazole-5-carbaldehyde, 95%; .	885273-52-9	95%	1g	€394.60	2023-07-18

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Production Method

Production Method 1

954240-02-9

954240-02-9

885273-52-9

885273-52-9

Reaction Conditions

1.1 Reagents: Silica , Pyridinium chlorochromate Solvents: Dichloromethane ; 4 h, rt

Reference

Isoxazolylpyrrolidinylpiperazine ligands, a new class for dopamine D3 and D4 receptor antagonists

Oh, Yoo Na; Kwak, Jumyung; Koh, Hun Yeong; Jung, Sun Ho, Bulletin of the Korean Chemical Society, 2012, 33(12), 4227-4230

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Raw materials

(3-(3-Fluorophenyl)isoxazol-5-yl)methanol

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Preparation Products

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde (885273-52-9)

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde Related Literature

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3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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5. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977

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Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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